Cas no 306732-52-5 (2-(benzylamino)-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-(benzylamino)-N-(4-ethoxyphenyl)acetamide
• CAS No: 306732-52-5
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 4644965
• Update Time: 2025-10-29

2-(benzylamino)-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-ethoxyphenyl)-2-[(phenylmethyl)amino]-
• 2-(benzylamino)-N-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C17H20N2O2/c1-2-21-16-10-8-15(9-11-16)19-17(20)13-18-12-14-6-4-3-5-7-14/h3-11,18H,2,12-13H2,1H3,(H,19,20)
• InChI Key： JPOBGEUNAVPOGQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CNCC1=CC=CC=C1

Additional information on 2-(benzylamino)-N-(4-ethoxyphenyl)acetamide

Comprehensive Overview of 2-(benzylamino)-N-(4-ethoxyphenyl)acetamide (CAS No. 306732-52-5)

2-(benzylamino)-N-(4-ethoxyphenyl)acetamide (CAS No. 306732-52-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a benzylamino group with an acetamide backbone linked to a 4-ethoxyphenyl moiety. Its structural complexity and potential applications make it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The compound's CAS No. 306732-52-5 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for this identifier alongside terms like "2-(benzylamino)-N-(4-ethoxyphenyl)acetamide synthesis" or "306732-52-5 applications," reflecting the growing demand for detailed information on its synthesis and utility. The inclusion of benzylamino and ethoxyphenyl groups in its structure suggests potential interactions with biological targets, making it a candidate for drug discovery programs.

In recent years, the scientific community has shown heightened interest in acetamide derivatives due to their versatility in medicinal chemistry. 2-(benzylamino)-N-(4-ethoxyphenyl)acetamide exemplifies this trend, with studies highlighting its role in modulating enzyme activity or receptor binding. For instance, its 4-ethoxyphenyl component may contribute to enhanced solubility or bioavailability, a key consideration in modern drug design. These attributes align with current research priorities, such as optimizing pharmacokinetics and reducing off-target effects.

The compound's synthesis typically involves multi-step organic reactions, including amide bond formation and benzylamine conjugation. Researchers frequently inquire about "306732-52-5 synthesis protocol" or "2-(benzylamino)-N-(4-ethoxyphenyl)acetamide purity standards," underscoring the need for reproducible and scalable methods. Advanced techniques like HPLC and NMR spectroscopy are employed to validate its purity and structural integrity, ensuring compliance with industry benchmarks.

Beyond its pharmaceutical potential, 2-(benzylamino)-N-(4-ethoxyphenyl)acetamide has also been explored in material science. Its aromatic and polar functional groups could facilitate applications in polymer modification or surface coating technologies. This interdisciplinary appeal is reflected in search queries such as "306732-52-5 material science uses," demonstrating its relevance across diverse scientific domains.

Environmental and safety profiles of CAS No. 306732-52-5 are another area of scrutiny. While not classified as hazardous, proper handling protocols are emphasized in laboratory settings. Searches like "2-(benzylamino)-N-(4-ethoxyphenyl)acetamide safety data" indicate user concerns about workplace safety and regulatory adherence, aligning with broader trends in responsible chemical management.

In summary, 2-(benzylamino)-N-(4-ethoxyphenyl)acetamide represents a compelling case study in the convergence of chemistry and biology. Its CAS No. 306732-52-5 serves as a gateway to a wealth of research opportunities, from drug development to advanced materials. As scientific inquiries evolve, this compound is poised to remain a focal point for innovation, driven by its structural ingenuity and functional adaptability.